Cas no 77369-60-9 (tert-butyl 4-chlorobut-2-ynylcarbamate)

• Product Name: tert-butyl 4-chlorobut-2-ynylcarbamate
• CAS No: 77369-60-9
• MF: C₉H₁₄ClNO₂
• MW: 203.665961742401
• CID: 536240
• PubChem ID: 14561224
• Update Time: 2025-04-19

tert-butyl 4-chlorobut-2-ynylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4-chloro-2-butynyl)-, 1,1-dimethylethyl ester
• tert-Butyl (4-chloro-2-butyn-1-yl)carbamate
• tert-butyl 4-chlorobut-2-ynylcarbamate
• tert-butyl N-(4-chlorobut-2-ynyl)carbamate
• SCHEMBL5057593
• tert-butyl (4-chlorobut-2-yn-1-yl)carbamate
• FVQYBAASQSUZOP-UHFFFAOYSA-N
• 77369-60-9
• TERT-BUTYL N-(4-CHLOROBUT-2-YN-1-YL)CARBAMATE
• DTXSID10561677
• 1-t-Butyloxycarbonylamino-4-chloro-2-butyne
• t-butyl (4-chloro-2-butyn-1-yl)carbamate
• FT-0751496
• tert-butyl(4-chlorobut-2-yn-1-yl)carbamate
• A1-38460

• Inchi： 1S/C9H14ClNO2/c1-9(2,3)13-8(12)11-7-5-4-6-10/h6-7H2,1-3H3,(H,11,12)
• InChI Key： FVQYBAASQSUZOP-UHFFFAOYSA-N
• SMILES： ClCC#CCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 203.07142
• Monoisotopic Mass: 203.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives